Cas no 1261991-21-2 (2-Chloro-5-(3-fluoro-5-methoxycarbonylphenyl)phenol)

• Product Name: 2-Chloro-5-(3-fluoro-5-methoxycarbonylphenyl)phenol
• CAS No: 1261991-21-2
• MF: C₁₄H₁₀ClFO₃
• MW: 280.678806781769
• MDL: MFCD18315752
• CID: 2621885
• PubChem ID: 53221485
• Update Time: 2025-06-07

2-Chloro-5-(3-fluoro-5-methoxycarbonylphenyl)phenol Chemical and Physical Properties

Names and Identifiers

• 2-CHLORO-5-(3-FLUORO-5-METHOXYCARBONYLPHENYL)PHENOL
• MFCD18315752
• Methyl 4'-chloro-5-fluoro-3'-hydroxy[1,1'-biphenyl]-3-carboxylate
• 1261991-21-2
• 2-Chloro-5-(3-fluoro-5-methoxycarbonylphenyl)phenol, 95%
• DTXSID00686126
• 2-Chloro-5-(3-fluoro-5-methoxycarbonylphenyl)phenol

• MDL： MFCD18315752
• Inchi： 1S/C14H10ClFO3/c1-19-14(18)10-4-9(5-11(16)6-10)8-2-3-12(15)13(17)7-8/h2-7,17H,1H3
• InChI Key： RDDAFCSGNXYDSF-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1O)C1C=C(C=C(C(=O)OC)C=1)F

Computed Properties

• Exact Mass: 280.0302500Da
• Monoisotopic Mass: 280.0302500Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 46.5Ų

Additional information on 2-Chloro-5-(3-fluoro-5-methoxycarbonylphenyl)phenol

Professional Introduction to Compound with CAS No. 1261991-21-2 and Product Name: 2-Chloro-5-(3-fluoro-5-methoxycarbonylphenyl)phenol

Compound with the CAS number 1261991-21-2 and the product name 2-Chloro-5-(3-fluoro-5-methoxycarbonylphenyl)phenol represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural and functional attributes, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The molecular structure of this compound incorporates several key functional groups, including a chloro substituent, a fluoro group, and a methoxycarbonyl moiety, which collectively contribute to its distinctive chemical properties and reactivity.

The chloro group at the 2-position of the phenol ring introduces electrophilic characteristics, making the compound susceptible to nucleophilic substitution reactions. This property is particularly valuable in synthetic chemistry, where it can be leveraged to introduce additional functional groups or to modify existing ones. The presence of the fluoro group at the 3-position of the phenyl ring further enhances the compound's versatility. Fluorine atoms are known for their ability to influence metabolic stability, binding affinity, and pharmacokinetic profiles of pharmaceutical compounds. In particular, fluorine substitution can improve lipophilicity and reduce metabolic degradation, thereby extending the half-life of drugs and enhancing their therapeutic efficacy.

The methoxycarbonyl group at the 5-position of the phenyl ring adds another layer of reactivity. This ester-like functionality can participate in various chemical transformations, including hydrolysis, transesterification, and condensation reactions. These reactions are often employed in the synthesis of more complex molecules, such as heterocyclic compounds or polymers. The combination of these three distinct functional groups makes 2-Chloro-5-(3-fluoro-5-methoxycarbonylphenyl)phenol a versatile intermediate in organic synthesis and a promising candidate for further derivatization.

Recent research in medicinal chemistry has highlighted the importance of structurally diverse intermediates in drug discovery. The compound 2-Chloro-5-(3-fluoro-5-methoxycarbonylphenyl)phenol has been investigated for its potential role in developing novel therapeutic agents. Studies have demonstrated its utility in synthesizing kinase inhibitors, which are critical in treating various cancers and inflammatory diseases. The electrophilic nature of the chloro group allows for easy functionalization, enabling researchers to tailor the molecule's properties for specific biological targets.

In addition to its applications in kinase inhibition, this compound has shown promise in other therapeutic areas. For instance, it has been explored as a precursor in the synthesis of antiviral agents. The fluoro group's influence on metabolic stability is particularly relevant here, as it can enhance the compound's resistance to enzymatic degradation. This characteristic is essential for antiviral drugs, which often require prolonged half-lives to maintain therapeutic levels in vivo.

The methoxycarbonyl group also contributes to the compound's potential as a pharmaceutical intermediate. It can be readily converted into other functional groups through chemical reactions, allowing for further modification and optimization. For example, hydrolysis of the ester group can yield a carboxylic acid moiety, which can then be used to form amides or other derivatives. These modifications are frequently employed in drug design to improve solubility, bioavailability, and target specificity.

Advances in computational chemistry have further enhanced the utility of compounds like 2-Chloro-5-(3-fluoro-5-methoxycarbonylphenyl)phenol. Molecular modeling techniques have been used to predict how this compound interacts with biological targets at the atomic level. These studies have provided valuable insights into its binding affinity and mechanism of action. For instance, computational studies have revealed that the chloro group interacts favorably with specific amino acid residues in protein active sites, suggesting its potential as a key pharmacophore.

The integration of experimental data with computational predictions has accelerated the drug discovery process significantly. Researchers now rely on both wet lab experiments and computer simulations to guide their synthetic strategies and optimize lead compounds like 2-Chloro-5-(3-fluoro-5-methoxycarbonylphenyl)phenol. This interdisciplinary approach has led to more efficient development pipelines and improved success rates in clinical trials.

In conclusion,2-Chloro-5-(3-fluoro-5-methoxycarbonylphenyl)phenol (CAS No. 1261991-21-2) stands out as a multifaceted compound with significant potential in pharmaceutical applications. Its unique structural features—specifically the presence of a chloro, fluoro, and methoxycarbonyl group—make it a valuable intermediate for synthesizing diverse therapeutic agents. Recent advancements in medicinal chemistry and computational biology have further highlighted its importance as a building block for drug discovery efforts targeting cancers, inflammatory diseases, and viral infections.